Cas no 27696-24-8 (Benzoic acid,2-[(2-aminophenyl)amino]-)

• Product Name: Benzoic acid,2-[(2-aminophenyl)amino]-
• CAS No: 27696-24-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 280747
• PubChem ID: 214103
• Update Time: 2025-04-19

Benzoic acid,2-[(2-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-aminophenyl)amino]-
• 2-(2-aminoanilino)benzoic acid
• 27696-24-8
• 2-(2-amino-phenylamino)-benzoic acid
• CHEMBL3040924
• Anthranilic acid, N-(o-aminophenyl)-
• N-(o-Aminophenyl)anthranilic acid
• SCHEMBL4636974
• Benzoic acid, 2-[(2-aminophenyl)amino]-
• Oprea1_367534
• IVGNITNPTLTGIT-UHFFFAOYSA-N
• 2-14-00-00226 (Beilstein Handbook Reference)
• BRN 2734726
• DTXSID60182058
• 2-[(2-aminophenyl)amino]benzoic acid

• Inchi： 1S/C13H12N2O2/c14-10-6-2-4-8-12(10)15-11-7-3-1-5-9(11)13(16)17/h1-8,15H,14H2,(H,16,17)
• InChI Key： IVGNITNPTLTGIT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.4

Experimental Properties

• Density: 1.34
• Boiling Point: 417.2°Cat760mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.713
• PSA: 75.35